Cas no 121671-76-9 (1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-)

1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- structure

121671-76-9 structure

Product Name:1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-

CAS No:121671-76-9

Molecular Formula:C_₂₁H_₃₀O_₂Si

Molecular Weight:342.547207355499

CID:1213071

PubChem ID:10925936

1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Properties

Names and Identifiers

- 1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
- 5-((tert-butyldiphenylsilyl)oxy)pentan-1-ol
- 5-(tert-Butyldiphenylsilyloxy)pentan-1-ol
- 5-(t-butyldiphenylsilyloxy)-1-pentanol
- 121671-76-9
- 5-((tert-Butyldiphenylsilyl)oxy)pentan-1-ol
- SCHEMBL4823073
- 5-[(tert-butyldiphenylsilyl)oxy]pentan-1-ol
- DB-206453
- KDDINKVWYZFSIS-UHFFFAOYSA-N
- +Expand
- InChIKey： KDDINKVWYZFSIS-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H30O2Si/c1-21(2,3)24(19-13-7-4-8-14-19,20-15-9-5-10-16-20)23-18-12-6-11-17-22/h4-5,7-10,13-16,22H,6,11-12,17-18H2,1-3H3
- SMILES： CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCCO

Computed Properties

Exact Mass: 342.201506730g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 9
Monoisotopic Mass: 342.201506730g/mol
Heavy Atom Count: 24
Complexity: 320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 29.5Å²

Experimental Properties

LogP: 3.72560
PSA: 29.46000

1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Synthesis

Synthetic Circuit 1

121671-67-8

121671-67-8

121671-76-9

121671-76-9

83067-20-3

83067-20-3

111-29-5

111-29-5

Reaction Conditions

1.1 Reagents: Methanesulfonic acid, 1,1,1-trifluoro-, cerium(4+) salt (4:1) Solvents: Acetonitrile ; 1 h, rt

Reference

Deprotection of tert-butyldimethylsilyl ethers promoted by cerium(IV) triflate

Bartoli, Giuseppe; et al, Tetrahedron Letters, 2002, 43(34), 5945-5947

1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Raw materials

4,10-Dioxa-3,11-disilatridecane,2,2,3,3,12,12-hexamethyl-11,11-diphenyl-

1-Pentanol, 5-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Preparation Products

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